Cas no 28898-50-2 (4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide)

4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide structure
28898-50-2 structure
Product Name:4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide
CAS No:28898-50-2
MF:C9H16O3S
MW:204.286541938782
CID:3930503
PubChem ID:85775696
Update Time:2025-04-22

4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide
    • 2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
    • EN300-27779189
    • 28898-50-2
    • 965-866-2
    • Inchi: 1S/C9H16O3S/c1-8(2)5-7(10)6-9(3,4)13(8,11)12/h5-6H2,1-4H3
    • InChI Key: SYCJDLSRWOPXHM-UHFFFAOYSA-N
    • SMILES: C1(C)(C)S(=O)(=O)C(C)(C)CC(=O)C1

Computed Properties

  • Exact Mass: 204.08201554Da
  • Monoisotopic Mass: 204.08201554Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 59.6Ų

4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR0285JM-50mg
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
28898-50-2 95%
50mg
$211.00 2025-02-15
Aaron
AR0285JM-100mg
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
28898-50-2 95%
100mg
$303.00 2025-02-15
Aaron
AR0285JM-250mg
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
28898-50-2 95%
250mg
$423.00 2025-02-15
Aaron
AR0285JM-500mg
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
28898-50-2 95%
500mg
$685.00 2025-02-15
Aaron
AR0285JM-1g
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
28898-50-2 95%
1g
$870.00 2025-02-15
Aaron
AR0285JM-2.5g
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
28898-50-2 95%
2.5g
$1678.00 2025-02-15
Aaron
AR0285JM-5g
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
28898-50-2 95%
5g
$2472.00 2025-02-15
Aaron
AR0285JM-10g
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
28898-50-2 95%
10g
$3653.00 2023-12-15
Enamine
EN300-27779189-0.05g
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
28898-50-2 95%
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$135.0 2023-11-13
Enamine
EN300-27779189-0.1g
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28898-50-2 95%
0.1g
$202.0 2023-11-13
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